Cas no 946312-49-8 (N-4-(dimethylamino)phenyl-3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}propanamide)

• Product Name: N-4-(dimethylamino)phenyl-3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}propanamide
• CAS No: 946312-49-8
• MF: C₂₂H₂₂N₆O₂
• MW: 402.449083805084
• CID: 6572096
• PubChem ID: 16882418
• Update Time: 2025-07-01

N-4-(dimethylamino)phenyl-3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-4-(dimethylamino)phenyl-3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}propanamide
• N-[4-(dimethylamino)phenyl]-3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}propanamide
• N-(4-(dimethylamino)phenyl)-3-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)propanamide
• AKOS024488415
• 946312-49-8
• F5009-0700
• N-[4-(dimethylamino)phenyl]-3-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)propanamide

• Inchi： 1S/C22H22N6O2/c1-26(2)17-10-8-16(9-11-17)25-20(29)12-13-27-15-23-21-19(22(27)30)14-24-28(21)18-6-4-3-5-7-18/h3-11,14-15H,12-13H2,1-2H3,(H,25,29)
• InChI Key： BFUBNWRUZDUJBW-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C3C=CC=CC=3)C=2N=CN1CCC(NC1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 402.18042397g/mol
• Monoisotopic Mass: 402.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 82.8Ų

Additional information on N-4-(dimethylamino)phenyl-3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}propanamide

N-4-(dimethylamino)phenyl-3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}propanamide (CAS No. 946312-49-8): A Comprehensive Overview

N-4-(dimethylamino)phenyl-3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}propanamide (CAS No. 946312-49-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for various drug development initiatives.

The chemical structure of N-4-(dimethylamino)phenyl-3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}propanamide consists of a pyrazolo[3,4-d]pyrimidine core linked to a propanamide moiety and a dimethylaminophenyl group. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an interesting target for further investigation.

Recent studies have highlighted the potential of N-4-(dimethylamino)phenyl-3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}propanamide in various therapeutic areas. One notable application is its use as an inhibitor of specific kinases involved in cancer signaling pathways. Kinases are enzymes that play crucial roles in cell proliferation and survival, and their dysregulation is often associated with the development and progression of cancer. By selectively inhibiting these kinases, N-4-(dimethylamino)phenyl-3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}propanamide can potentially disrupt the aberrant signaling cascades that drive tumor growth.

In addition to its anticancer properties, N-4-(dimethylamino)phenyl-3-{4-o xo - 1 - phen yl - 1 H , 4 H , 5 H - py raz olo [ 3 , 4 - d ] py rim idin - 5 - yl } pro pan amide has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. The ability of this compound to modulate inflammatory responses could make it a valuable therapeutic option for these conditions.

The pharmacokinetic properties of N - 4 - ( dim ethyla min o ph en yl ) - 3 - { 4 - ox o - 1 - phen yl - 1 H , 4 H , 5 H - py raz olo [ 3 , 4 - d ] py rim idin - 5 - yl } pro pan amide have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target sites in the body and exert its intended therapeutic effects without causing significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N - 4 - ( dim ethyla min o ph en yl ) - 3 - { 4 - ox o - 1 - phen yl - 1 H , 4 H , 5 H - py raz olo [ 3 , 4 - d ] py rim idin - 5 - yl } pro pan amide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels and has demonstrated promising antitumor activity in patients with advanced solid tumors. These findings have paved the way for further clinical evaluation in larger patient populations.

The structural optimization of N - 4 -( dim ethyla min o ph en yl ) - 3 -( { 4-o xo -( phen yl ) -( py raz olo [3 , 4-d ] py rim idin e ) } pro pan amide) is an ongoing area of research. Scientists are exploring ways to enhance its potency and selectivity by modifying its chemical structure. For example, substituting different functional groups on the pyrazolo[3,4-d]pyrimidine core or the propanamide moiety can lead to compounds with improved pharmacological profiles.

In conclusion, N - 4 -( dim ethyla min o ph en yl ) - 3 -( { 4-o xo -( phen yl ) -( py raz olo [3 , 4-d ] py rim idin e ) } pro pan amide) (CAS No. 9⁶6₂-⁸_-8) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing treatments for various diseases.